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Compound of Interest

Compound Name: 3-(Octyloxy)azetidine

Cat. No.: B7874413

Get Quote

Executive Summary
3-(Octyloxy)azetidine (CAS: 1410002-81-1) is a specialized heterocyclic building block

frequently employed in medicinal chemistry for the synthesis of S1P receptor modulators and

other bioactive scaffolds. Its structure combines a highly strained azetidine ring (four-

membered nitrogen heterocycle) with a lipophilic octyl ether tail.

This duality presents a unique safety profile: the azetidine ring confers high reactivity and

potential instability (ring-opening polymerization), while the octyl chain significantly enhances

lipophilicity, increasing the risk of dermal absorption and cell membrane penetration. This guide

moves beyond standard Safety Data Sheet (SDS) summaries to provide an operational

framework for handling this compound with scientific rigor.

Physicochemical & Hazard Profile
Understanding the molecular drivers of toxicity and instability is prerequisite to safe handling.

The azetidine ring possesses approximately 26 kcal/mol of ring strain, making it susceptible to

nucleophilic attack and acid-catalyzed ring opening.

Table 1: Core Chemical Specifications
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Property Specification Operational Implication

CAS Number 1410002-81-1
Unique identifier for inventory

tracking.[1]

Formula C₁₁H₂₃NO MW: 185.31 g/mol .

Physical State Liquid (typically)
Density ~0.89 g/cm³. Handle

as a volatile liquid.

Basicity (Predicted) pKa ~11.0 (Conjugate Acid)
Strong base. Incompatible with

acids and acid chlorides.

Lipophilicity (LogP) ~2.5 - 3.0 (Predicted)
High. Readily crosses the

stratum corneum (skin barrier).

Ring Strain ~26 kcal/mol
Metastable. Prone to

exothermic ring-opening.

Hazard Identification (GHS Classifications)
H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[4]

Critical Note: While often labeled "Irritant," the combination of basicity and lipophilicity

warrants treating this compound as a potential sensitizer and permeating alkylating agent.

Storage & Stability Mechanisms[3][6][7][8]
The shelf-life of 3-(Octyloxy)azetidine is dictated by two degradation pathways: oxidative

degradation of the amine and acid-catalyzed ring opening. Standard ambient storage will lead

to yellowing (oxidation) and polymerization.

Stability Logic Diagram
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The following diagram illustrates the causality between environmental stressors and chemical

degradation.
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Figure 1: Environmental degradation pathways. CO2 and moisture lead to salt formation, while

heat accelerates ring-opening.

Storage Protocol
Temperature: Store at 2°C to 8°C (Refrigerated). For long-term storage (>3 months), -20°C is

preferred to arrest kinetic degradation.

Atmosphere: Headspace must be purged with Argon or Nitrogen. Azetidines avidly react with

atmospheric CO₂ to form carbamate salts, often mistaken for degradation solids.

Container: Amber glass with Teflon-lined caps. Avoid metal containers due to potential

catalytic decomposition.

Operational Handling Protocols
Personal Protective Equipment (PPE) Matrix
Due to the octyl chain, this compound permeates standard latex gloves rapidly.
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Respiratory: Work within a certified chemical fume hood. If handling outside a hood (not

recommended), a half-mask respirator with organic vapor cartridges (NIOSH OV/P95) is

required.

Dermal:

Primary Layer: Nitrile gloves (minimum 4 mil).

Secondary Layer: Long-cuff Nitrile or Neoprene (if handling >10g).

Rationale: The lipophilic tail facilitates permeation; double-gloving provides a

"breakthrough time" buffer.

Ocular: Chemical splash goggles. Safety glasses are insufficient for liquid amines which can

cause corneal edema.

Safe Transfer Workflow
This workflow is designed to minimize exposure to moisture (which degrades the reagent) and

the operator.
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Figure 2: Cyclic handling workflow ensuring reagent integrity and operator safety.

Step-by-Step Protocol:

Equilibration: Remove the container from the refrigerator and place it in a desiccator. Allow it

to reach room temperature before opening. Opening a cold bottle condenses atmospheric

moisture inside, initiating hydrolysis.

Aliquot: Use a dry syringe with a long needle for liquid transfer to avoid tipping the bottle. If

weighing a solid salt form, use an anti-static gun to prevent powder scattering.
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Inerting: After use, backfill the container with Nitrogen/Argon for 10-15 seconds before

capping.

Sealing: Wrap the cap with Parafilm to prevent gas exchange during storage.

Emergency Response & Waste Disposal
Exposure Response

Skin Contact: Immediately wash with soap and water.[2][4]

Scientific Rationale: Water alone is ineffective due to the octyl ether chain's lipophilicity.

Soap acts as a surfactant to solubilize the compound from the dermal layer.

Eye Contact: Flush for 15 minutes. Isotonic saline is preferred over tap water to minimize

osmotic stress on already irritated tissue.

Inhalation: Move to fresh air. If wheezing occurs (respiratory irritation), administer oxygen.

Waste Disposal Guidelines
Segregation: Dispose of as Basic Organic Waste.

Incompatibility:NEVER mix with acidic waste streams (e.g., acid chlorides, concentrated HCl)

in the waste drum.

Risk:[2][3][4][5][6] The acid-base neutralization is highly exothermic. The heat generated

can trigger the rapid ring-opening polymerization of the azetidine, leading to a "runaway"

thermal event in the waste container.

Quenching (Small Spills): Absorb with vermiculite. Treat the absorbent with dilute acetic acid

(5%) to neutralize the amine gently before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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